4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine, also known as BCFP, is a chemical compound that has been studied extensively for its potential applications in scientific research. BCFP is a piperazine derivative that has been synthesized using various methods, and has shown promising results in a range of studies for its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cell growth and proliferation. 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has also been shown to have antimicrobial activity, inhibiting the growth of bacteria and fungi. Additionally, 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been studied for its potential as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is that the mechanism of action of 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine. One area of interest is its potential as a cancer treatment, as it has been shown to inhibit the growth of cancer cells. Another potential area of research is its use as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in the brain. Additionally, 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine could be studied for its potential as an antimicrobial agent, as it has been shown to inhibit the growth of bacteria and fungi. Further research is needed to fully understand the mechanisms of action of 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine and its potential applications in scientific research.
Synthesis Methods
4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine can be synthesized using a variety of methods, including the reaction of 2-chloro-6-fluorobenzaldehyde with benzylamine and piperazine in the presence of a catalyst. Another method involves the reaction of 2-chloro-6-fluorobenzaldehyde with benzylamine and piperazine in the presence of a solvent such as ethanol. These methods have been shown to yield high purity and yield of 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine.
Scientific Research Applications
4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been studied extensively for its potential applications in scientific research. It has been shown to have antitumor activity, inhibiting the growth of cancer cells in vitro and in vivo. 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has also been shown to have antimicrobial activity, inhibiting the growth of bacteria and fungi. Additionally, 4-benzyl-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been studied for its potential as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in the brain.
properties
IUPAC Name |
N-(4-benzylpiperazin-1-yl)-1-(2-chloro-6-fluorophenyl)methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClFN3/c19-17-7-4-8-18(20)16(17)13-21-23-11-9-22(10-12-23)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKYIQJRBGVWJGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)N=CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClFN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzyl-N-(2-chloro-6-fluorobenzylidene)piperazin-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.